Cas no 1806836-13-4 (4-Amino-2-cyano-3-(difluoromethyl)-5-methylpyridine)

• Product Name: 4-Amino-2-cyano-3-(difluoromethyl)-5-methylpyridine
• CAS No: 1806836-13-4
• MF: C₈H₇F₂N₃
• MW: 183.158087968826
• CID: 4798151
• Update Time: 2025-07-20

4-Amino-2-cyano-3-(difluoromethyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-cyano-3-(difluoromethyl)-5-methylpyridine

• Inchi： 1S/C8H7F2N3/c1-4-3-13-5(2-11)6(7(4)12)8(9)10/h3,8H,1H3,(H2,12,13)
• InChI Key： WHGQQTPYURKCNP-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=NC=C(C)C=1N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• XLogP3: 1.2
• Topological Polar Surface Area: 62.7

Additional information on 4-Amino-2-cyano-3-(difluoromethyl)-5-methylpyridine

Comprehensive Overview of 4-Amino-2-cyano-3-(difluoromethyl)-5-methylpyridine (CAS No. 1806836-13-4)

4-Amino-2-cyano-3-(difluoromethyl)-5-methylpyridine (CAS No. 1806836-13-4) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and cyano functional groups, has garnered attention for its potential in drug discovery and crop protection. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of kinase inhibitors and herbicides.

The molecular structure of 4-Amino-2-cyano-3-(difluoromethyl)-5-methylpyridine features a pyridine core substituted with an amino group at the 4-position, a cyano group at the 2-position, and a difluoromethyl group at the 3-position. These modifications enhance its reactivity and make it a versatile intermediate in organic synthesis. Recent studies highlight its utility in cross-coupling reactions and heterocyclic chemistry, aligning with the growing demand for fluorinated compounds in medicinal chemistry.

In the context of current trends, 4-Amino-2-cyano-3-(difluoromethyl)-5-methylpyridine is often discussed alongside topics like sustainable agriculture and precision farming. Its potential as a lead compound for eco-friendly herbicides resonates with the global push for green chemistry. Additionally, its relevance to AI-driven drug design has been noted, as computational models increasingly prioritize fluorine-containing scaffolds for their metabolic stability and bioavailability.

From a synthetic perspective, the compound's CAS No. 1806836-13-4 serves as a critical identifier for procurement and regulatory compliance. Laboratories focusing on high-throughput screening or fragment-based drug discovery frequently seek this compound due to its balanced lipophilicity and hydrogen-bonding capacity. Its compatibility with microwave-assisted synthesis and flow chemistry techniques further underscores its adaptability to modern automated workflows.

Environmental and safety profiles of 4-Amino-2-cyano-3-(difluoromethyl)-5-methylpyridine are also under scrutiny, particularly regarding biodegradability and ecotoxicology. As regulatory frameworks evolve, this compound's structure-activity relationships are being optimized to meet stringent REACH and FDA guidelines. Such efforts align with the broader industry shift toward benign-by-design chemicals.

In summary, 4-Amino-2-cyano-3-(difluoromethyl)-5-methylpyridine (CAS No. 1806836-13-4) represents a convergence of innovation in fluorine chemistry, agrochemical development, and pharmaceutical synthesis. Its multifaceted applications and alignment with contemporary research priorities make it a compound of enduring scientific and industrial interest.